Cas no 1620494-31-6 (Desmethyl-O-Benzyl Apixaban)

• Product Name: Desmethyl-O-Benzyl Apixaban
• CAS No: 1620494-31-6
• MF: C₃₁H₂₉N₅O₄
• MW: 535.593066930771
• CID: 4738753
• Update Time: 2025-06-08

Desmethyl-O-Benzyl Apixaban Chemical and Physical Properties

Names and Identifiers

• Apixaban Impurity 47
• Apixaban Impurity 52
• Apixaban Desmethyl O-Benzyl
• 1-(4-(Benzyloxy)phenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
• Apixaban Impurity 104
• Desmethyl-O-Benzyl Apixaban
• Apixaban Impurity 52Q: What is Apixaban Impurity 52 Q: What is the CAS Number of Apixaban Impurity 52

• Inchi： 1S/C31H29N5O4/c32-30(38)28-26-17-19-35(23-11-9-22(10-12-23)34-18-5-4-8-27(34)37)31(39)29(26)36(33-28)24-13-15-25(16-14-24)40-20-21-6-2-1-3-7-21/h1-3,6-7,9-16H,4-5,8,17-20H2,(H2,32,38)
• InChI Key： SBIKMUGRAAZRBC-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(N3CCCCC3=O)C=C2)CCC2C(C(N)=O)=NN(C3=CC=C(OCC4=CC=CC=C4)C=C3)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Desmethyl-O-Benzyl Apixaban

Desmethyl-O-Benzyl Apixaban (CAS No: 1620494-31-6) - A Key Intermediate in Modern Anticoagulant Research

Desmethyl-O-Benzyl Apixaban, a compound with the chemical identifier CAS No: 1620494-31-6, represents a significant intermediate in the synthesis and study of novel anticoagulant agents. This compound, derived from the well-known anticoagulant drug Apixaban, has garnered considerable attention in pharmaceutical research due to its structural similarity and potential therapeutic applications.

The chemical structure of Desmethyl-O-Benzyl Apixaban features a benzyl group and a desmethyl modification, which are critical for its pharmacological properties. The benzyl moiety enhances the solubility and stability of the molecule, while the desmethyl group influences its interaction with biological targets. These structural characteristics make it an invaluable tool for researchers exploring new anticoagulant mechanisms.

In recent years, there has been a surge in research focused on developing next-generation anticoagulants that offer improved efficacy and safety profiles compared to traditional anticoagulants like warfarin. Desmethyl-O-Benzyl Apixaban plays a pivotal role in this research by serving as a precursor for more complex derivatives. Its synthesis involves sophisticated organic chemistry techniques, including selective functional group modifications and protective group strategies.

One of the most compelling aspects of Desmethyl-O-Benzyl Apixaban is its potential in drug development. Researchers have leveraged this compound to create analogs with enhanced pharmacokinetic properties. For instance, studies have shown that modifications at the desmethyl position can significantly alter the binding affinity to target enzymes, such as Factor Xa. This fine-tuning of the molecular structure allows for the development of compounds with optimized therapeutic windows.

The pharmacological significance of Desmethyl-O-Benzyl Apixaban is further underscored by its role in understanding drug-drug interactions. Given its structural relationship to Apixaban, a drug widely used for preventing thromboembolic events, this intermediate provides insights into how subtle changes in molecular structure can impact drug efficacy and safety. Such knowledge is crucial for designing combination therapies that minimize side effects while maximizing therapeutic benefits.

Advances in computational chemistry have also enhanced the study of Desmethyl-O-Benzyl Apixaban. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity. These predictions are validated through experimental studies, leading to a more efficient development pipeline. The integration of computational methods with traditional wet chemistry has accelerated the discovery of novel anticoagulants.

The synthesis of Desmethyl-O-Benzyl Apixaban involves multiple steps, each requiring precise control over reaction conditions. Recent innovations in synthetic methodologies have improved yield and purity, making it more feasible for large-scale production. Techniques such as flow chemistry and continuous manufacturing are being explored to optimize these processes further.

From a regulatory perspective, Desmethyl-O-Benzyl Apixaban must meet stringent quality standards before it can be used in clinical trials or commercial products. Good Manufacturing Practices (GMP) ensure that the compound is produced consistently and safely. Additionally, rigorous analytical methods are employed to confirm its identity and purity throughout the supply chain.

The future prospects for Desmethyl-O-Benzyl Apixaban are promising, with ongoing research exploring its potential in treating various cardiovascular conditions beyond thromboembolism. Its versatility as an intermediate makes it a valuable asset in pharmaceutical innovation pipelines. As our understanding of molecular interactions grows, so too does the potential for this compound to contribute to life-saving therapies.